Cas no 1211592-31-2 (ethyl 4-(trifluoromethyl)piperidine-4-carboxylate)
Ethyl 4-(trifluoromethyl)piperidine-4-carboxylate is a fluorinated piperidine derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for modulating bioactivity in drug discovery. The ethyl ester moiety provides versatility for further functionalization, such as hydrolysis to the corresponding carboxylic acid or amide formation. This compound is particularly useful as a building block in the development of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. Its rigid piperidine scaffold contributes to conformational restraint, improving binding affinity in target interactions. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic applications.
1211592-31-2 structure
Product Name:ethyl 4-(trifluoromethyl)piperidine-4-carboxylate
CAS No:1211592-31-2
MF:C9H14F3NO2
MW:225.208173274994
CID:4578052
Update Time:2025-10-13
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinecarboxylic acid, 4-(trifluoromethyl)-, ethyl ester
- ethyl 4-(trifluoromethyl)piperidine-4-carboxylate
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- Inchi: 1S/C9H14F3NO2/c1-2-15-7(14)8(9(10,11)12)3-5-13-6-4-8/h13H,2-6H2,1H3
- InChI Key: AHRBNYBJXZIZAI-UHFFFAOYSA-N
- SMILES: N1CCC(C(F)(F)F)(C(OCC)=O)CC1
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-651248-0.05g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 0.05g |
$232.0 | 2025-03-14 | |
| Enamine | EN300-651248-0.1g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 0.1g |
$347.0 | 2025-03-14 | |
| Enamine | EN300-651248-0.25g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 0.25g |
$494.0 | 2025-03-14 | |
| Enamine | EN300-651248-0.5g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 0.5g |
$780.0 | 2025-03-14 | |
| Enamine | EN300-651248-1.0g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 1.0g |
$999.0 | 2025-03-14 | |
| Enamine | EN300-651248-2.5g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 2.5g |
$1959.0 | 2025-03-14 | |
| Enamine | EN300-651248-5.0g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 5.0g |
$2900.0 | 2025-03-14 | |
| Enamine | EN300-651248-10.0g |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95.0% | 10.0g |
$4299.0 | 2025-03-14 | |
| Chemenu | CM470613-100mg |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95%+ | 100mg |
$580 | 2023-03-05 | |
| Chemenu | CM470613-250mg |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate |
1211592-31-2 | 95%+ | 250mg |
$816 | 2023-03-05 |
ethyl 4-(trifluoromethyl)piperidine-4-carboxylate Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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